Cas no 2411241-08-0 (6-[(1-Cyclobutylaziridin-2-yl)methoxy]quinoline)

• Product Name: 6-[(1-Cyclobutylaziridin-2-yl)methoxy]quinoline
• CAS No: 2411241-08-0
• MF: C₁₆H₁₈N₂O
• MW: 254.326923847198
• CID: 5356051
• Update Time: 2025-09-28

6-[(1-Cyclobutylaziridin-2-yl)methoxy]quinoline Chemical and Physical Properties

Names and Identifiers

• 6-[(1-Cyclobutylaziridin-2-yl)methoxy]quinoline
• Z3991661473

• Inchi： 1S/C16H18N2O/c1-4-13(5-1)18-10-14(18)11-19-15-6-7-16-12(9-15)3-2-8-17-16/h2-3,6-9,13-14H,1,4-5,10-11H2
• InChI Key： DBXCAXCIGHOGOB-UHFFFAOYSA-N
• SMILES： O(C1C=CC2C(=CC=CN=2)C=1)CC1CN1C1CCC1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 318
• XLogP3: 3
• Topological Polar Surface Area: 25.1

Additional information on 6-[(1-Cyclobutylaziridin-2-yl)methoxy]quinoline

Comprehensive Overview of 6-[(1-Cyclobutylaziridin-2-yl)methoxy]quinoline (CAS No. 2411241-08-0)

6-[(1-Cyclobutylaziridin-2-yl)methoxy]quinoline, identified by the unique chemical identifier CAS No. 2411241-08-0, represents a structurally intricate heterocyclic compound with significant potential in pharmaceutical and biochemical research. This molecule combines a quinoline core, a methoxy functional group, and a cyclobutyl-substituted aziridine ring system, creating a scaffold that has attracted attention for its tunable physicochemical properties and biological activity. The integration of these motifs into a single framework offers opportunities for the development of novel therapeutics, particularly in the context of enzyme inhibition and targeted drug delivery systems.

The quinoline moiety is a well-established pharmacophore in medicinal chemistry, serving as the backbone for antimalarial agents like chloroquine and more recently for kinase inhibitors. In this compound, the quinoline ring is modified through an ether linkage at the C6 position, which introduces a methoxy bridge connecting to an aziridine ring. The aziridine substructure, a three-membered nitrogen-containing heterocycle, is notable for its high ring strain and reactivity, making it a valuable component in bioconjugation strategies and prodrug design. The presence of the cyclobutyl group further enhances structural rigidity while introducing steric bulk that may influence molecular interactions with biological targets.

Recent advancements in synthetic methodology have enabled efficient access to compounds like 6-[(1-Cyclobutylaziridin-2-yl)methoxy]quinoline. Modern approaches often employ transition-metal-catalyzed cross-coupling reactions to construct the quinoline-methoxy linkage, followed by aziridination strategies to form the nitrogen-containing heterocycle. These synthetic routes are optimized for scalability and functional group compatibility, aligning with green chemistry principles to minimize waste generation during large-scale production.

Structural analysis via X-ray crystallography has revealed key conformational features of this molecule. The cyclobutane ring adopts an envelope-like geometry due to inherent strain minimization effects, while the aziridine ring exhibits puckered conformations typical of three-membered heterocycles. These structural characteristics contribute to the compound's distinct electronic properties, which may facilitate interactions with hydrophobic binding pockets in protein targets.

In terms of biological activity, preliminary studies suggest that derivatives of this scaffold demonstrate inhibitory effects against various kinases involved in cancer progression. The methoxy bridge serves as a flexible linker that can be modified to improve target specificity or pharmacokinetic profiles. Notably, computational docking simulations indicate favorable binding affinities toward ATP-binding domains of protein kinases such as EGFR (epidermal growth factor receptor) and ABL (Abelson tyrosine kinase), which are validated therapeutic targets in oncology.

Pharmacokinetic evaluations highlight the importance of the cyclobutyl substitution pattern in modulating metabolic stability. Comparative studies with analogs lacking this cycloalkane moiety reveal enhanced resistance to cytochrome P450-mediated oxidation pathways. This improved metabolic profile correlates with increased plasma half-life values observed in preclinical models, suggesting potential advantages over traditional quinoline-based drugs.

The aziridine functionality presents unique opportunities for bioorthogonal chemistry applications. Under controlled conditions, this strained three-membered ring can undergo nucleophilic attack by thiol groups or other reactive species present in cellular environments. This property enables site-specific conjugation reactions useful for labeling biomolecules or delivering payloads within complex biological systems without disrupting native cellular processes.

Current research directions focus on expanding the chemical diversity around this core structure through combinatorial library approaches. Systematic variation of substituents on both the quinoline ring and aziridine moiety allows researchers to map structure-activity relationships (SARs) comprehensively. High-throughput screening campaigns have already identified several analogs exhibiting enhanced potency against specific disease-related enzymes while maintaining acceptable toxicity profiles.

In drug discovery pipelines, compounds like CAS No. 2411241-08-0 serve as lead candidates for hit-to-lead optimization programs. Advanced ADMET (absorption, distribution, metabolism, excretion, toxicity) profiling techniques are employed to assess their suitability for clinical translation. Particular emphasis is placed on optimizing lipophilicity parameters through strategic placement of polar functional groups along the methoxy bridge region.

The emergence of AI-driven drug design platforms has further accelerated investigations into this chemical space. Machine learning algorithms trained on large datasets of kinase inhibitors can predict optimal modifications that enhance selectivity while minimizing off-target effects associated with traditional quinoline scaffolds used in antimalarial therapies.

In summary, 6-[(1-Cyclobutylaziridin-2-yl)methoxy]quinoline represents an innovative platform combining well-established pharmacophores with novel structural elements tailored for modern therapeutic challenges. Its unique architecture provides multiple points for chemical modification while retaining core functionalities essential for bioactivity across diverse disease indications.